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Compound of Interest

Compound Name: 2,4-Dichloroaniline

Cat. No.: B164938

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper handling of 2,4-Dichloroaniline, a compound frequently utilized in the synthesis of
pharmaceuticals and other complex organic molecules, is paramount to ensuring laboratory
safety and regulatory compliance. This guide provides essential, step-by-step procedural
information for the operational use and disposal of 2,4-Dichloroaniline, designed to be your
preferred resource for laboratory safety and chemical handling.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative safety data

for 2,4-Dichloroaniline.
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Parameter Value

Molecular Weight 162.02 g/mol

Physical Form Light red to beige solid (crystals or needles)
OSHA PEL (Permissible Exposure Limit) Not Established[1][2][3]

NIOSH REL (Recommended Exposure Limit) Not Established[1][2][3]

ACGIH TLV (Threshold Limit Value) Not Established[1][2][3]

NIOSH-approved air-purifying half-mask
Recommended Respiratory Protection respirator with organic vapor (OV) cartridges
and a particulate filter (N95, R95, or P95).[4][5]

Nitrile Rubber, Butyl Rubber, Neoprene, Barrier
Laminate.[6][7][8] Note: Specific breakthrough
) times are not readily available; select gloves
Recommended Glove Materials
with a thickness of at least 14-mil for reusable
options and discard disposable gloves

immediately after contamination.[8]

Procedural Guidance for Handling 2,4-
Dichloroaniline

Adherence to the following step-by-step protocols is critical for minimizing exposure risk and

ensuring a safe laboratory environment.

Engineering Controls and Preparation

« Ventilation: All work with 2,4-Dichloroaniline, including weighing and dilutions, must be
conducted in a properly functioning chemical fume hood to keep airborne concentrations low.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

o Area Designation: Clearly demarcate the area where 2,4-Dichloroaniline will be handled.
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.

e Skin Protection:

o Gloves: Don appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber).[6][7][8] For
tasks with a high risk of splash, consider double-gloving. Always inspect gloves for tears or
punctures before use.

o Protective Clothing: A lab coat is mandatory. For larger quantities or tasks with a higher
splash potential, a chemically resistant apron or suit should be worn.

o Respiratory Protection: A NIOSH-approved air-purifying half-mask respirator equipped with
organic vapor cartridges and a particulate pre-filter is required.[4][5]

Operational Plan
e Handling:

o Avoid the formation of dust and aerosols.
o Use tools (e.g., spatulas, scoops) that will not generate static electricity.
o Keep containers tightly closed when not in use.

e Hygiene:

o Wash hands thoroughly with soap and water after handling 2,4-Dichloroaniline, before
breaks, and at the end of the workday.

o Do not eat, drink, or smoke in areas where 2,4-Dichloroaniline is handled or stored.
e Spill Response:

o In the event of a small spill, dampen the solid material with 60-70% ethanol to minimize
dust, and carefully sweep or vacuum the material into a suitable, labeled container for
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hazardous waste.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

o Waste Collection: All 2,4-Dichloroaniline waste, including contaminated PPE and cleaning
materials, must be collected in a clearly labeled, sealed container designated for hazardous
chemical waste.

e Waste Disposal: Dispose of 2,4-Dichloroaniline waste through your institution's
environmental health and safety office, following all local, state, and federal regulations. Do
not dispose of this chemical down the drain.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,4-
Dichloroaniline.
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Safe Handling Workflow for 2,4-Dichloroaniline
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;

Gather Required PPE

;
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Post-Handling Emergency

Decontaminate Work Area & Equipment

Personal Exposure

Segregate & Label Hazardous Waste

Doff PPE Correctly

Store Waste in Designated Area

:

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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